(1-bromo-2-methylpropan-2-yl)cyclopropane
Overview
Description
(1-bromo-2-methylpropan-2-yl)cyclopropane (abbreviated as 1-BMP-2-C) is a cyclic organic compound with a three-carbon ring structure, containing a bromine atom in the center. It is a colorless liquid that is used as a reagent in organic synthesis. 1-BMP-2-C is a versatile reagent, as it can be used in a wide range of reactions, such as cyclopropanation, cyclization, and radical reactions. In addition, its ability to undergo a wide range of transformations makes it a useful tool for the synthesis of complex molecules.
Mechanism of Action
(1-bromo-2-methylpropan-2-yl)cyclopropane undergoes a variety of reactions, depending on the conditions used. In the presence of a base, it is capable of undergoing a cyclopropanation reaction, resulting in the formation of a cyclopropane ring. In the presence of a Lewis acid, it can undergo a radical reaction, resulting in the formation of a variety of products. In addition, it is capable of undergoing a cyclization reaction, resulting in the formation of a variety of cyclic compounds.
Biochemical and Physiological Effects
(1-bromo-2-methylpropan-2-yl)cyclopropane is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to cause any adverse effects in humans or animals.
Advantages and Limitations for Lab Experiments
(1-bromo-2-methylpropan-2-yl)cyclopropane offers several advantages for laboratory experiments. It is a stable compound that is easy to handle and store. In addition, it is a versatile reagent that can be used in a variety of reactions. However, it should be noted that (1-bromo-2-methylpropan-2-yl)cyclopropane is a highly reactive compound and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of (1-bromo-2-methylpropan-2-yl)cyclopropane. It could be used in the synthesis of a variety of heterocyclic compounds, such as 1,3-dioxanes, 1,3-dioxolanes, and 1,3-dihydrofurans. In addition, it could be used in the synthesis of a variety of natural products, such as steroids, terpenes, alkaloids, and other biologically active compounds. Furthermore, it could be used in the synthesis of various pharmaceuticals, such as anti-cancer drugs and antifungal agents. Finally, it could be used in the synthesis of a variety of polymers, such as polyurethanes, polycarbonates, and polyesters.
Synthesis Methods
(1-bromo-2-methylpropan-2-yl)cyclopropane can be synthesized by a variety of methods, including the use of Grignard reagents, lithium aluminum hydride, or the Wittig reaction. A common method is the reaction of 1-bromopropane with ethylmagnesium bromide in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction yields (1-bromo-2-methylpropan-2-yl)cyclopropane as the major product, along with small amounts of side products such as ethylcyclopropane and ethylcyclopropane-1-carboxylate.
Scientific Research Applications
(1-bromo-2-methylpropan-2-yl)cyclopropane is used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of heterocyclic compounds, such as 1,3-dioxanes, 1,3-dioxolanes, and 1,3-dihydrofurans. In addition, it has been used in the synthesis of a variety of natural products, such as steroids, terpenes, alkaloids, and other biologically active compounds. Furthermore, (1-bromo-2-methylpropan-2-yl)cyclopropane has been used in the synthesis of various pharmaceuticals, such as anti-cancer drugs and antifungal agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-bromo-2-methylpropan-2-yl)cyclopropane involves the reaction of 1-bromo-2-methylpropane with cyclopropane in the presence of a strong base.", "Starting Materials": [ "1-bromo-2-methylpropane", "cyclopropane", "strong base (e.g. sodium hydride, potassium tert-butoxide)" ], "Reaction": [ "Step 1: Dissolve 1-bromo-2-methylpropane in anhydrous ether or THF.", "Step 2: Add the strong base to the solution and stir for 30 minutes to form the carbanion intermediate.", "Step 3: Add cyclopropane to the reaction mixture and stir for several hours at room temperature or under reflux.", "Step 4: Quench the reaction with water and extract the product with an organic solvent.", "Step 5: Purify the product by distillation or column chromatography." ] } | |
CAS RN |
1548766-22-8 |
Product Name |
(1-bromo-2-methylpropan-2-yl)cyclopropane |
Molecular Formula |
C7H13Br |
Molecular Weight |
177.1 |
Purity |
95 |
Origin of Product |
United States |
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